4-chloro-3-[(2-ethylpyrazol-3-yl)methylamino]-N-methylbenzamide

• IUPAC Name: 4-chloro-3-[(2-ethylpyrazol-3-yl)methylamino]-N-methylbenzamide
• InChI: InChI=1S/C14H17ClN4O/c1-3-19-11(6-7-18-19)9-17-13-8-10(14(20)16-2)4-5-12(13)15/h4-8,17H,3,9H2,1-2H3,(H,16,20)
• InChI Key: ASVVKLUGGNZARO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CNC2=C(C=CC(=C2)C(=O)NC)Cl
• Molecular Formula: C14H17ClN4O
• Molecular Weight: 292.76 g/mol

Description

4-chloro-3-[(2-ethylpyrazol-3-yl)methylamino]-N-methylbenzamide is a chemical compound that has been extensively studied in scientific research. It is a potent and selective inhibitor of a specific protein kinase, which makes it a valuable tool for investigating cellular signaling pathways and potential drug targets. In

Mechanism of Action

The mechanism of action of 4-chloro-3-[(2-ethylpyrazol-3-yl)methylamino]-N-methylbenzamide involves the inhibition of a specific protein kinase, which is involved in various cellular signaling pathways. The compound binds to the kinase domain of the protein and prevents its activation, which leads to downstream effects on various cellular processes. The specific effects depend on the specific kinase being inhibited and the context in which it is being studied.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-3-[(2-ethylpyrazol-3-yl)methylamino]-N-methylbenzamide depend on the specific cellular signaling pathway being studied. In general, the compound has been shown to inhibit cell proliferation, induce apoptosis, and modulate immune responses. It has also been shown to have neuroprotective effects in some studies.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-3-[(2-ethylpyrazol-3-yl)methylamino]-N-methylbenzamide in lab experiments include its potency and selectivity as an inhibitor of a specific protein kinase. This makes it a valuable tool for investigating the role of this kinase in various biological processes. However, the compound also has some limitations, including its potential toxicity and the need for careful optimization of experimental conditions to ensure specific and reproducible results.

Future Directions

There are many potential future directions for research on 4-chloro-3-[(2-ethylpyrazol-3-yl)methylamino]-N-methylbenzamide. Some possibilities include further investigation of its role in cancer and other diseases, the development of new analogs with improved potency and selectivity, and the exploration of its potential as a therapeutic agent. Additionally, more research is needed to fully understand the biochemical and physiological effects of the compound and its potential limitations in lab experiments.

Synthesis Methods

The synthesis of 4-chloro-3-[(2-ethylpyrazol-3-yl)methylamino]-N-methylbenzamide involves several steps, including the reaction of 4-chloro-3-nitrobenzoic acid with 2-ethylpyrazole-3-carboxylic acid and the subsequent reduction of the resulting nitro compound to the amine. The final product is obtained by reacting the amine with N-methylbenzamide. The synthesis method has been optimized over the years to improve yield and purity, and various modifications have been made to the procedure depending on the specific application.

Scientific Research Applications

4-chloro-3-[(2-ethylpyrazol-3-yl)methylamino]-N-methylbenzamide has been used extensively in scientific research as a tool to investigate cellular signaling pathways and potential drug targets. It is a potent and selective inhibitor of a specific protein kinase, which makes it a valuable tool for studying the role of this kinase in various biological processes. The compound has been used in studies on cancer, inflammation, and neurodegenerative diseases, among others.